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Compound of Interest

Compound Name:
1-(3-Fluorophenyl)-3-

methylpiperazine

CAS No.: 1250098-88-4

Cat. No.: B1445137 Get Quote

A Note on Chemical Specificity: Initial database searches for "1-(3-Fluorophenyl)-3-
methylpiperazine" did not yield significant research or developmental history. This suggests

that the compound is either a less-documented research chemical or that the query may be

referring to a more prominent, structurally similar molecule. This guide will focus on two well-

documented compounds that closely match the query's structural motifs:

1-(3-Trifluoromethylphenyl)piperazine (TFMPP): A widely researched phenylpiperazine,

notable for its serotonergic activity and history as a recreational substance. The substitution

of a trifluoromethyl group for a fluoro group is a common isosteric replacement in medicinal

chemistry.

N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine

(GSK962040): A more complex molecule that incorporates both the 3-fluorophenyl and 3-

methylpiperazine moieties, developed as a motilin receptor agonist.

This guide will primarily detail the discovery and history of TFMPP, as it is the most direct and

well-documented analogue. A summary of GSK962040 is also provided as a potential

alternative interpretation of the initial query.

Part 1: The Discovery and History of 1-(3-
Trifluoromethylphenyl)piperazine (TFMPP)
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Introduction
1-(3-Trifluoromethylphenyl)piperazine, commonly known as TFMPP, is a psychoactive

compound of the phenylpiperazine class.[1] While it has been utilized as an intermediate in

various chemical syntheses, it is most recognized for its effects on the central nervous system,

particularly its interaction with the serotonin system.[2] Unlike many pharmaceuticals, the

history of TFMPP is not one of a targeted therapeutic agent, but rather as a research chemical

that later emerged as a recreational drug, often in combination with other substances like

benzylpiperazine (BZP).[2][3]

Chemical and Physical Properties
Property Value

Molecular Formula C₁₁H₁₃F₃N₂

Molecular Weight 230.23 g/mol [1]

CAS Number 15532-75-9[1]

Appearance Off-white to yellowish solid[4]

IUPAC Name 1-[3-(trifluoromethyl)phenyl]piperazine[1]

Pharmacological Profile
TFMPP's primary mechanism of action is as a non-selective serotonin receptor agonist and a

serotonin-releasing agent.[2][4] Its activity profile is complex, with varying affinities for different

serotonin receptor subtypes.

Mechanism of Action:

Serotonin Receptor Agonism: TFMPP acts as an agonist at several serotonin receptors,

including 5-HT₁A, 5-HT₁B, 5-HT₁D, and 5-HT₂C receptors. It demonstrates weak partial

agonist or antagonist activity at the 5-HT₂A receptor.

Serotonin Releasing Agent: TFMPP also interacts with the serotonin transporter (SERT),

leading to the release of serotonin from presynaptic neurons.[4][5]
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This dual action of direct receptor stimulation and increasing synaptic serotonin levels underlies

its characteristic psychoactive effects.

Receptor Binding Affinities (Illustrative):

Receptor Target Affinity (IC₅₀ nM)

5-HT₁A Moderate

5-HT₁B High

5-HT₁D Moderate

5-HT₂A Low (as partial agonist/antagonist)

5-HT₂C High

SERT Moderate

Note: Specific binding affinities can vary between studies and experimental conditions.

Synthesis and Experimental Protocols
The synthesis of TFMPP typically involves the nucleophilic substitution reaction between 3-

(trifluoromethyl)aniline and a piperazine derivative. A general synthetic scheme is outlined

below.

Illustrative Synthetic Pathway:

3-(Trifluoromethyl)aniline

Cyclization
(e.g., in a high-boiling solvent)

Bis(2-chloroethyl)amine

1-(3-Trifluoromethylphenyl)piperazine (TFMPP)

General synthesis of TFMPP.
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Caption: General synthesis of TFMPP.

Step-by-Step Protocol for Synthesis (Conceptual):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-

(trifluoromethyl)aniline and bis(2-chloroethyl)amine in a suitable high-boiling solvent (e.g.,

butanol or diethylene glycol).

Reaction Conditions: Add a base, such as sodium carbonate or potassium carbonate, to

neutralize the hydrochloric acid formed during the reaction.

Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC or GC-MS).

Work-up: After cooling, filter the mixture to remove inorganic salts. The solvent is then

removed under reduced pressure.

Purification: The crude product is purified by distillation under reduced pressure or by column

chromatography to yield pure 1-(3-trifluoromethylphenyl)piperazine.

History and Regulatory Status
TFMPP was initially synthesized as a chemical intermediate. Its psychoactive properties led to

its emergence in the recreational drug market in the early 2000s, often sold as "legal ecstasy"

in combination with BZP.[2][3] This combination was purported to mimic the effects of MDMA,

with BZP contributing stimulant effects (dopamine and norepinephrine release) and TFMPP

providing the serotonergic effects.[5]

Due to its potential for abuse and lack of accepted medical use, the U.S. Drug Enforcement

Administration (DEA) temporarily placed TFMPP into Schedule I of the Controlled Substances

Act in 2002.[2] However, this temporary scheduling was allowed to expire in 2004 after the

Department of Health and Human Services did not recommend permanent control.[2] Despite

this, its legal status varies by jurisdiction, and it remains a controlled substance in several

countries.[4]
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Experimental Workflow for Pharmacological Characterization:

In Vitro Analysis In Vivo Analysis

Receptor Binding Assays
(Radioligand displacement)

Functional Assays
(e.g., cAMP, Ca2+ flux)

Assess agonist/antagonist
activity

Behavioral Studies
(e.g., locomotor activity, drug discrimination)

Microdialysis
(Neurotransmitter release)

Correlate behavior with
neurotransmitter levels

TFMPP

Determine affinity for
5-HT receptors & SERT

Observe psychoactive &
-aversive effects

Workflow for characterizing TFMPP.

Click to download full resolution via product page

Caption: Workflow for characterizing TFMPP.

Part 2: A Note on N-(3-fluorophenyl)-1-[(4-([(3S)-3-
methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-
piperidinamine (GSK962040)
For completeness, this section provides a brief overview of GSK962040, a compound that

contains the structural elements of the original query.

Discovery and Purpose:

GSK962040 was developed by GlaxoSmithKline as a potent and selective small-molecule

motilin receptor agonist.[6][7] Its discovery was part of a drug development program aimed at

treating gastrointestinal disorders characterized by hypomotility, such as gastroparesis.

Mechanism of Action:
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Unlike TFMPP, which targets serotonin receptors, GSK962040 is designed to mimic the action

of the gastrointestinal peptide hormone motilin.[8] By agonizing the motilin receptor, it

enhances the amplitude of neuronal-mediated contractions of gastric antrum tissue, thereby

promoting gastrointestinal transit.[6]

Development Status:

GSK962040 was selected as a clinical candidate for further development based on its excellent

activity at the human motilin receptor and promising pharmacokinetic profiles in preclinical

animal models (rat and dog).[6][8]

Conclusion
The study of phenylpiperazines reveals a diverse range of pharmacological activities. While the

specific compound "1-(3-Fluorophenyl)-3-methylpiperazine" is not well-documented, its

structural relatives have significant histories. 1-(3-Trifluoromethylphenyl)piperazine (TFMPP)

serves as a classic example of a research chemical that transitioned into the recreational drug

scene, with a pharmacological profile centered on potent, non-selective serotonergic activity. In

contrast, the more complex molecule GSK962040 illustrates the application of similar chemical

moieties in the highly targeted field of drug discovery, in this case, for gastrointestinal motility

disorders. This technical overview underscores the importance of precise chemical

nomenclature and the varied paths a molecule can take from laboratory synthesis to either

clinical development or societal impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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